Cas no 2137463-87-5 (1-Piperidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester)

• Product Name: 1-Piperidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester
• CAS No: 2137463-87-5
• MF: C₁₄H₂₅ClN₂O₄
• MW: 320.812303304672
• CID: 5256409
• PubChem ID: 165438858
• Update Time: 2025-08-03

1-Piperidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester
• EN300-386673
• 2137463-87-5
• chloromethyl 2-{[(tert-butoxy)carbonyl]amino}-3-(piperidin-1-yl)propanoate

• Inchi： 1S/C14H25ClN2O4/c1-14(2,3)21-13(19)16-11(12(18)20-10-15)9-17-7-5-4-6-8-17/h11H,4-10H2,1-3H3,(H,16,19)
• InChI Key： AJTBHXPOSICKEN-UHFFFAOYSA-N
• SMILES： N1(CC(NC(OC(C)(C)C)=O)C(OCCl)=O)CCCCC1

Computed Properties

• Exact Mass: 320.1502850g/mol
• Monoisotopic Mass: 320.1502850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.153±0.06 g/cm3(Predicted)
• Boiling Point: 444.2±45.0 °C(Predicted)
• pka: 10.85±0.46(Predicted)

Additional information on 1-Piperidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester

Chemical Profile of 1-Piperidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS No. 2137463-87-5)

1-Piperidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, identified by the CAS number 2137463-87-5, is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of amino acid derivatives and is characterized by its complex structure, which includes a piperidine ring, an amide moiety, and a chloromethyl ester functional group. The unique arrangement of these structural elements imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The piperidine moiety is a six-membered heterocyclic amine that is commonly found in many biologically active molecules. Its presence in this compound contributes to its solubility in polar solvents and its ability to interact with biological targets such as enzymes and receptors. The amide group, derived from the structure α-[[(1,1-dimethylethoxy)carbonyl]amino], enhances the compound's stability and reactivity, making it suitable for further functionalization in synthetic pathways. The chloromethyl ester functionality is particularly noteworthy as it serves as a versatile handle for introducing other molecular fragments, facilitating the construction of more complex structures.

In recent years, there has been growing interest in the development of novel compounds for therapeutic applications. The structural features of 1-Piperidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester have positioned it as a key intermediate in the synthesis of various pharmacologically active agents. For instance, its ability to undergo nucleophilic substitution reactions allows for the introduction of different side chains, enabling the creation of customized molecules with tailored biological activities.

One of the most promising areas of research involving this compound is its potential use in the development of protease inhibitors. Proteases are enzymes that play critical roles in numerous physiological processes, and their inhibition is often a key strategy in drug design. The piperidine ring and the amide group in this compound can be strategically modified to enhance binding affinity to specific protease targets. Furthermore, the chloromethyl ester group provides a convenient site for further derivatization, allowing researchers to fine-tune the molecular properties of their inhibitors.

Another significant application of 1-Piperidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester is in the field of immunology. Researchers have explored its use as a precursor in the synthesis of immunomodulatory agents. The compound's ability to interact with immune system components makes it a valuable tool for developing novel immunotherapies. For example, derivatives of this compound have been investigated for their potential to modulate cytokine production and immune cell function.

The synthesis of 1-Piperidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a piperidine derivative followed by the introduction of the amide group. The final step involves the formation of the chloromethyl ester through a reaction with formaldehyde or paraformaldehyde under controlled conditions. Advanced techniques such as chromatography and crystallization are often employed to isolate and purify the compound.

Recent advancements in synthetic methodologies have improved the efficiency and scalability of producing this compound. For instance, catalytic processes have been developed that reduce reaction times while maintaining high selectivity. These improvements have made it more feasible to incorporate 1-Piperidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester into large-scale drug production pipelines.

The safety profile of this compound is another important consideration in its application. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure worker safety. Personal protective equipment (PPE) such as gloves and lab coats should be worn when handling this substance. Additionally, adequate ventilation should be provided to minimize exposure to any potential vapors or dust.

In conclusion, 1-Piperidinepropanoic acid, α-[[(1, 1,-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS No. 2137463-87-5) is a versatile intermediate with broad applications in pharmaceutical chemistry and biomedicine. Its unique structural features make it an invaluable tool for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new possibilities for this compound, 1-Piperidinepropanoic acid, α-[[( 1, 1,-dimethylethoxy)carbonyl]amino]-, chloromethyl ester is poised to play an increasingly important role in drug development efforts worldwide.